Cas no 10412-93-8 (N-Benzyl-2-cyanoacetamide)

N-Benzyl-2-cyanoacetamide is a versatile organic compound featuring a cyanoacetamide moiety with a benzyl substituent. Its structure, combining a reactive cyano group and an amide functionality, makes it a valuable intermediate in synthetic organic chemistry. This compound is particularly useful in the preparation of heterocyclic compounds, pharmaceuticals, and agrochemicals due to its ability to participate in condensation, cyclization, and nucleophilic addition reactions. The benzyl group enhances solubility in organic solvents, facilitating its use in diverse reaction conditions. Its stability and well-defined reactivity profile make it a reliable building block for researchers in medicinal chemistry and material science.
N-Benzyl-2-cyanoacetamide structure
N-Benzyl-2-cyanoacetamide structure
Product Name:N-Benzyl-2-cyanoacetamide
CAS No:10412-93-8
MF:C10H10N2O
MW:174.199202060699
MDL:MFCD00461336
CID:196964
PubChem ID:668298
Update Time:2025-10-18

N-Benzyl-2-cyanoacetamide Chemical and Physical Properties

Names and Identifiers

    • Acetamide,2-cyano-N-(phenylmethyl)-
    • N-Benzyl-2-cyanoacetamide
    • 2-Cyano-N-(phenylmethyl)-acetamide
    • 2-cyano-N-benzylacetamide
    • benzylcyanoacetamide
    • cyanoacetic acid benzylamide
    • cyanoacetic acid N-benzylamide
    • N-Benzyl-2-cyano-acetamide
    • N-benzyl-2-cyanoacetylamide
    • N-benzylcyanoacetamide
    • JQVMRGYDSQFFJC-UHFFFAOYSA-N
    • Acetamide, 2-cyano-N-(phenylmethyl)-
    • N-benzyl cyanoacetamide
    • Enamine_001896
    • N-benzyl alpha-cyanoacetamide
    • RSCBB000914
    • HMS1399G04
    • SBB023426
    • BDBM50428729
    • STK353606
    • 7948AC
    • BBL016427
    • RP
    • Z56809221
    • DTXSID10349912
    • AKOS000115285
    • s12127
    • FT-0679147
    • SR-01000575434-1
    • MFCD00461336
    • EN300-01297
    • SCHEMBL654148
    • AE-848/00879022
    • CHEMBL2333147
    • 10412-93-8
    • FA-0601
    • BB 0240791
    • EU-0062875
    • J-001110
    • SR-01000575434
    • PD139251
    • CS-0116607
    • J-523466
    • DB-172998
    • ALBB-005848
    • MDL： MFCD00461336
    • Inchi： 1S/C10H10N2O/c11-7-6-10(13)12-8-9-4-2-1-3-5-9/h1-5H,6,8H2,(H,12,13)
    • InChI Key： JQVMRGYDSQFFJC-UHFFFAOYSA-N
    • SMILES： O=C(CC#N)NCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 174.07900
  • Monoisotopic Mass: 174.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 52.9

Experimental Properties

  • Melting Point: 120-122
  • Boiling Point: 425.2℃ at 760 mmHg
  • PSA: 52.89000
  • LogP: 1.60738

N-Benzyl-2-cyanoacetamide Security Information

  • Hazard Statement： Irritant
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

N-Benzyl-2-cyanoacetamide Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

N-Benzyl-2-cyanoacetamide Pricemore >>

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